2-(3-Chloro-4-methylphenyl)-1-hydrazinecarbothioamide

• IUPAC Name: (3-chloro-4-methylanilino)thiourea
• InChI: InChI=1S/C8H10ClN3S/c1-5-2-3-6(4-7(5)9)11-12-8(10)13/h2-4,11H,1H3,(H3,10,12,13)
• InChI Key: VLXGALAZKXDBPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NNC(=S)N)Cl
• Molecular Formula: C8H10ClN3S
• Molecular Weight: 215.70 g/mol
• Solubility: 20.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 861208-77-7

Description

The compound “2-(3-Chloro-4-methylphenyl)-1-hydrazinecarbothioamide” seems to be a complex organic compound. Organic compounds like this often have applications in various fields such as medicine, agriculture, and materials science.

Scientific Research Applications

Synthesis and Spectroscopic Analysis

Research by Ramadan (2019) involved the preparation of N-(3-Chlorophenyl)hydrazinecarbothioamide, a precursor to 2-(3-Chloro-4-methylphenyl)-1-hydrazinecarbothioamide. This study highlighted the use of spectroscopic methods and mass spectrometry for characterizing such compounds.

Antioxidant Activity

A study by Bărbuceanu et al. (2014) synthesized new hydrazinecarbothioamides and evaluated their antioxidant activity. This highlights the potential of such compounds in antioxidant applications.

Crystal Structure and Molecular Analysis

The crystal structure and molecular analysis of a derivative of hydrazinecarbothioamide was explored in research by Sivajeyanthi et al. (2017). This provides valuable insights into the structural aspects of such compounds.

Mass Spectrometric Detection Optimization

Research by Varynskyi (2018) focused on optimizing conditions for mass spectrometric detection of hydrazinecarbothioamides. This is crucial for the accurate detection and analysis of such compounds.

Fluorescent Probe Development

Marenco et al. (2012) investigated the use of hydrazinecarbothioamide derivatives as fluorescent probes for detecting Fe(III) in aqueous solutions, illustrating their potential in sensing applications.

Electrochemical Studies

The electrochemical properties of hydrazinecarbothioamide derivatives were explored by Beitollahi et al. (2008) for detecting epinephrine, indicating the compound's potential in electrochemical sensing.

Augmentation of GABAergic Neurotransmission

Tripathi and Kumar (2013) synthesized and evaluated novel hydrazinecarbothioamides for anticonvulsant activity, indicating potential applications in neuropharmacology.

Corrosion Inhibition Studies

Ebenso et al. (2010) investigated thiosemicarbazides, related to hydrazinecarbothioamides, as corrosion inhibitors for mild steel, showing applications in material science.

Antimicrobial and Antifungal Properties

Sani and Yahaya (2016) synthesized and evaluated the antimicrobial and antifungal properties of hydrazinecarbothioamide derivatives, suggesting their use in biomedical applications.

Corrosion Inhibition in Acidic Media

Kumari et al. (2017) studied an aromatic hydrazide derivative as a corrosion inhibitor in hydrochloric acid, further indicating the compound's relevance in corrosion protection.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various enzymes and receptors in the body .

Mode of Action

It can be inferred from related compounds that it may interact with its targets, leading to changes in their function .

Biochemical Pathways

Related compounds have been shown to affect various biochemical pathways, leading to downstream effects .

Pharmacokinetics

These properties play a crucial role in determining the bioavailability of the compound .

Result of Action

Based on the effects of similar compounds, it can be inferred that it may lead to changes at the molecular and cellular levels .

Future Directions

The future directions for research on “2-(3-Chloro-4-methylphenyl)-1-hydrazinecarbothioamide” could include further exploration of its synthesis, properties, and potential applications. This could involve laboratory experiments, computational modeling, and potentially even commercial development.